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Compound of Interest

Compound Name: 2-NP-Amoz

Cat. No.: B1141357

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical standard 2-NP-
Amoz, a critical derivative for the detection of the furaltadone metabolite, AMOZ (3-amino-5-
morpholinomethyl-2-oxazolidinone). Due to the prohibition of nitrofuran antibiotics in food
production, sensitive and reliable methods for detecting their residues are paramount for food
safety and regulatory compliance. 2-NP-Amoz serves as a crucial reference material in such
analytical testing.

Core Specifications

The physical and chemical properties of 2-NP-Amoz and its deuterated analogue, 2-NP-Amoz-
d5, are summarized below. These standards are essential for the accurate quantification of
AMOZ residues in various matrices.
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Property 2-NP-Amoz 2-NP-Amoz-d5
5-(morpholin-4-ylmethyl)-3-
[(E() (2p Y Y 5-(Morpholinomethyl)-3-(2-
IUPAC Name ) ) ) nitrobenzylidenamino)-2-
nitrophenyl)methylideneamino] o
o oxazolidinone-d5[3]
-1,3-oxazolidin-2-one[1][2]
5-(Morpholinomethyl)-3-(2-
Synonyms nitrobenzylidenamino)-2- -
oxazolidinone[1][3]
CAS Number 183193-59-1 1173097-59-0
Molecular Formula C15H18N4Os C15H13DsN4Os
Molecular Weight 334.33 g/mol 339.36 g/mol
Appearance White to off-white powder Not specified
Solubility Soluble in water Not specified
Purity >98% Not specified
- Room temperature, protect N
Storage Conditions Not specified

from light

Shelf Life

2 years under recommended

conditions

Limited shelf life, refer to the

expiry date on the label

Synthesis of 2-NP-Amoz

2-NP-Amoz is synthesized through the derivatization of AMOZ with 2-nitrobenzaldehyde. This

reaction involves the condensation of the primary amine group of AMOZ with the aldehyde

group of 2-nitrobenzaldehyde to form a Schiff base.
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é Reactants h

2-Nitrobenzaldehyde

AMOZ
(3-amino-5-morpholinomethyl-
2-oxazolidinone)

- J

(

Derivatization

e.g., tissue homogenization, hydrolysis

Sample Preparation )
)

Derivatization with
2-Nitrobenzaldehyde

Liquid-Liquid or
Solid-Phase Extraction

Quantification using
2-NP-Amoz standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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